![molecular formula C8H8F3NS B6228163 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline CAS No. 57946-59-5](/img/no-structure.png)
4-[(2,2,2-trifluoroethyl)sulfanyl]aniline
Overview
Description
4-[(2,2,2-trifluoroethyl)sulfanyl]aniline, also known as 4-TFES, is an organosulfur compound used in the synthesis of a variety of organic compounds. It is a colorless, odorless liquid that is widely used in the pharmaceutical and chemical industries. The compound is also used as a starting material for the synthesis of other compounds such as pharmaceuticals, agrochemicals, and fragrances.
Mechanism of Action
The mechanism of action of 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline is not yet fully understood. However, it is known that the compound is a strong nucleophile and can attack electrophilic centers in organic molecules. It can also act as a reducing agent and can be used to reduce a variety of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline are not yet fully understood. However, it is known that the compound is not toxic and has no mutagenic or carcinogenic activity. It has also been shown to be non-irritating to skin and eyes.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline in laboratory experiments include its low cost, its availability, and its ease of synthesis. It is also non-toxic and non-irritating, making it a safe and effective reagent for laboratory experiments. The main limitation of using 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline in laboratory experiments is its instability in the presence of strong oxidizing agents.
Future Directions
The future directions for 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline research include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of novel compounds. In addition, further research is needed to develop methods for the stabilization of the compound and to explore its potential use in the synthesis of polymers, catalysts, and other organic compounds. Finally, further research is needed to develop methods for the purification and isolation of the compound from other compounds.
Synthesis Methods
4-[(2,2,2-trifluoroethyl)sulfanyl]aniline can be synthesized in several ways. One method is to react 2,2,2-trifluoroethanol with sulfur chloride in the presence of a base such as sodium hydroxide. The reaction produces 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline and hydrogen chloride as byproducts. Another method is to react aniline with sulfur dioxide in the presence of a base such as potassium carbonate. This method produces 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline and ammonia as byproducts.
Scientific Research Applications
4-[(2,2,2-trifluoroethyl)sulfanyl]aniline is widely used in scientific research. It is used in the synthesis of a variety of pharmaceuticals, agrochemicals, and fragrances. It is also used in the synthesis of novel compounds such as aryl sulfonamides and heterocyclic compounds. In addition, 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline is used in the synthesis of polymers and in the preparation of catalysts for the oxidation of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline involves the reaction of 4-nitroaniline with 2,2,2-trifluoroethyl mercaptan, followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "4-nitroaniline", "2,2,2-trifluoroethyl mercaptan", "Sodium dithionite", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 4-nitroaniline (1.0 g) and 2,2,2-trifluoroethyl mercaptan (1.2 g) in ethyl acetate (20 mL) and add sodium bicarbonate (0.5 g).", "Step 2: Stir the mixture at room temperature for 24 hours.", "Step 3: Filter the mixture and wash the solid with water.", "Step 4: Dissolve the solid in ethyl acetate and add sodium dithionite (0.5 g).", "Step 5: Stir the mixture at room temperature for 2 hours.", "Step 6: Filter the mixture and wash the solid with water.", "Step 7: Evaporate the solvent to obtain the crude product.", "Step 8: Purify the crude product by recrystallization from ethanol to obtain 4-[(2,2,2-trifluoroethyl)sulfanyl]aniline as a white solid (yield: 70%)." ] } | |
CAS RN |
57946-59-5 |
Product Name |
4-[(2,2,2-trifluoroethyl)sulfanyl]aniline |
Molecular Formula |
C8H8F3NS |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
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